A Technical Guide to the Principles of 2-Stage Telescoping Climbers
A Technical Guide to the Principles of 2-Stage Telescoping Climbers
This guide provides an in-depth analysis of the core principles, design considerations, and operational mechanics of 2-stage telescoping climbers. It is intended for engineers, roboticists, and designers involved in the development of robotic systems requiring vertical extension mechanisms, such as those found in competitive robotics.
Core Mechanical Principles
A 2-stage telescoping climber is a linear actuator that achieves extension through a series of nested, sliding tubes or extrusions. The system consists of a stationary base stage (Stage 0), a first sliding stage (Stage 1), and a final sliding stage (Stage 2). The fundamental goal is to translate rotational motion from a motor or winch into controlled linear motion of the stages.
The stability and smoothness of the climber depend heavily on the bearing system between the stages. These bearings, often made from durable plastics or utilizing rolling elements, guide the extrusions and manage the significant bending loads that occur, especially when the climber is fully extended or subjected to off-axis forces.[1] For stable lifting, the climber mechanism should ideally lift at or near the robot's center of gravity. Using two parallel climbers is a common strategy to prevent binding and ensure stability.[2]
Operational Workflow
The logical flow of a telescoping climber's operation involves a sequence of states from stowed to fully extended and back. This process is governed by the control system, which directs the motor and monitors feedback from sensors like encoders or limit switches.
Caption: Logical workflow for climber operation.
Material Selection
The choice of material for the telescoping stages is a critical design decision that balances strength, stiffness, weight, and cost. Aluminum alloys, particularly 6061, are a common choice due to their excellent strength-to-weight ratio and workability.[3] Polycarbonate offers benefits in terms of impact resistance and lower weight but provides less rigidity. For applications demanding maximum performance, composite materials can be used, though they present fabrication challenges.[4][5]
| Property | 6061-T6 Aluminum | Polycarbonate (PC) | Unit |
| Density | 2.70 | 1.2 - 1.4 | g/cm³ |
| Ultimate Tensile Strength | 290 - 310 | 55 - 75 | MPa |
| Stiffness (Young's Modulus) | 68.9 | 2.0 - 2.4 | GPa |
| Primary Advantage | High Strength & Stiffness | Low Weight & Impact Resistance | - |
| Primary Disadvantage | Higher Density | Lower Stiffness | - |
| Table 1: Comparison of common materials for telescoping stages.[6][7][8] |
Actuation and Rigging Systems
Actuation is the method by which the climber is powered. While pneumatic and hydraulic systems exist, most robotic climbers utilize electric motors paired with gearboxes and a winch system.[9][10][11] A common strategy involves using a motor to winch a high-strength cord, like Dyneema rope, for retraction, while constant force springs are used to power the extension. This "spring out, winch back" approach can simplify the powertrain.[1]
The method of routing the rope or chain through the stages is known as rigging. The two primary rigging strategies are Continuous and Cascade .
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Continuous Rigging: A single rope or chain runs from the winch, weaving through pulleys on each stage. The final stage extends first, followed by the intermediate stage. This can be advantageous if only partial extension is needed quickly.[12]
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Cascade Rigging: The stages are interconnected with separate rope or chain segments. When the first stage is moved by the winch, it pulls the second stage along. This causes all stages to move simultaneously and at different speeds relative to the base, resulting in faster overall extension.[12][13] However, it typically requires higher tension in the rigging.[14]
Caption: Comparison of Continuous and Cascade rigging paths.
Motor and Gearbox Selection
The heart of an electrically actuated climber is the motor and its associated gearbox. Brushless DC motors are favored for their high power density and efficiency.[15] A planetary gearbox is essential to reduce the motor's high speed into low-speed, high-torque output suitable for lifting a heavy robot.[1] The gear ratio is a critical parameter; a higher reduction ratio increases torque but decreases speed. The selection must be carefully calculated to ensure the motor operates within a safe and efficient range, avoiding stall conditions which can lead to overheating and failure.[16]
| Parameter | REV NEO Brushless[9][17] | VEX Falcon 500 (v2)[1][18] | Unit |
| Nominal Voltage | 12 | 12 | V |
| Free Speed | 5,676 | 6,380 | RPM |
| Stall Torque | 2.6 | 4.69 | Nm |
| Stall Current | 105 | ~257 | A |
| Peak Power | 406 | ~783 | W |
| Weight | 0.425 (0.938) | ~0.499 (1.1) | kg (lbs) |
| Controller | External (SPARK MAX) | Integrated (Talon FX) | - |
| Table 2: Specifications for common brushless motors in climber applications. |
Control System Strategies
A robust control system is necessary for precise and reliable operation. The motor controller (e.g., REV SPARK MAX, CTRE Talon FX) is the core component, interpreting commands and driving the motor.[15][19] A common control strategy is to use the motor's integrated encoder for closed-loop velocity control. This ensures the climber moves at a consistent speed regardless of load variations (e.g., as the robot's weight shifts during the climb).[20] Once the desired height is reached, the controller can be set to a zero velocity target, and its brake mode will actively hold the position.[20]
Caption: A closed-loop velocity control diagram.
Appendix A: Design Methodology - Assembling a Cascade-Rigged Climber
This section outlines a generalized protocol for assembling and rigging a 2-stage cascade climber.
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Mechanical Assembly:
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First, construct the individual stages using extruded aluminum or other selected materials. Ensure cuts are precise.
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Install bearing blocks or plastic sliders at the top and bottom of each stage to ensure smooth, low-friction movement between them.[21] Check for alignment to prevent binding.
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Assemble the main winch spool and mount the motor and gearbox to the base stage (Stage 0).
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Slide the carriage or final stage (Stage 2) into the intermediate stage (Stage 1). Then, slide the combined Stage 1/Stage 2 assembly into the base stage.[21]
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Pulley and Anchor Installation:
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Mount pulleys securely to the top of the base stage and the top of Stage 1.
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Create secure anchor points at the bottom of Stage 1 and the bottom of Stage 2. These are points where the rope will be terminated.
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Cascade Rigging Procedure: [12][22]
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First Segment: Anchor the end of the first rope segment to the winch spool. Route this rope up and over the pulley at the top of the base stage, and then down to the anchor point at the bottom of Stage 1. Secure it firmly.
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Second Segment: Anchor a second, separate rope segment to a fixed point on the base stage (often near the top). Route this rope up and over the pulley at the top of Stage 1, and then down to the anchor point at the bottom of Stage 2.
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Tensioning: With the climber fully retracted, tension both rope segments. Use of turnbuckles or tensioning plates can make this process easier and allow for adjustments as the ropes stretch over time.[21][23]
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-
Retraction Rigging:
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A third rope segment is required for retraction. Anchor this rope to the top of the final stage (Stage 2).
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Route it directly down to a separate section of the main winch spool (or a secondary spool). Winding this rope in will pull all stages down.
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Appendix B: Common Failure Modes and Mitigation
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Rope/Chain Failure: The rigging rope can snap under excessive load or fray from abrasion.
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Mitigation: Use a high-strength rope like Dyneema with a safety factor appropriate for the robot's weight. Ensure all pulleys are free-spinning and have no sharp edges. Inspect rigging regularly.
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Stage Jamming/Binding: Off-axis loads can cause the stages to rack and bind, preventing movement.
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Mitigation: Ensure high structural rigidity of the stages. Use a robust bearing system with tight tolerances. Employing two parallel climbers greatly reduces binding by distributing the load.[2]
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Motor Stall: If the motor cannot provide enough torque to lift the load, it will stall, drawing high current and potentially burning out.
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Mitigation: Perform accurate torque calculations. Select an appropriate motor and a sufficiently high gearbox reduction. Implement current limiting in the motor controller to prevent damage during a stall.
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Loss of Position on Power-Off: Without a braking mechanism, the climber may slide down when the robot is disabled.
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Mitigation: Use a motor controller with a reliable brake mode. For added security, a mechanical ratchet or a worm gear, which cannot be easily back-driven, can be integrated into the gearbox design.[11]
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References
- 1. docs.angelbotics.org [docs.angelbotics.org]
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- 6. 6061 Aluminum vs. PC :: MakeItFrom.com [makeitfrom.com]
- 7. 6061 aluminium alloy - Wikipedia [en.wikipedia.org]
- 8. industrialmetalservice.com [industrialmetalservice.com]
- 9. revrobotics.com [revrobotics.com]
- 10. reca.lc [reca.lc]
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- 13. wcproducts.com [wcproducts.com]
- 14. youtube.com [youtube.com]
- 15. docs.angelbotics.org [docs.angelbotics.org]
- 16. Information on Climber Mechanisms — FRC Skywalkers [frcskywalkers.org]
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- 18. revrobotics.eu [revrobotics.eu]
- 19. store.ctr-electronics.com [store.ctr-electronics.com]
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